Cas no 1232430-92-0 (2-Amino-3-bromo-4-methoxypyridine)

• Product Name: 2-Amino-3-bromo-4-methoxypyridine
• CAS No: 1232430-92-0
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 2619054
• PubChem ID: 53485434
• Update Time: 2025-10-29

2-Amino-3-bromo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 1232430-92-0
• 3-Bromo-4-methoxy-pyridin-2-ylamine
• DTXSID20704598
• DB-083185
• 2-Amino-3-bromo-4-methoxypyridine

• Inchi： 1S/C6H7BrN2O/c1-10-4-2-3-9-6(8)5(4)7/h2-3H,1H3,(H2,8,9)
• InChI Key： HLIMZRCCILEHET-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=CC=1OC

Computed Properties

• Exact Mass: 201.97418Da
• Monoisotopic Mass: 201.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-Amino-3-bromo-4-methoxypyridine

Introduction to 2-Amino-3-Bromo-4-Methoxypyridine (CAS No. 1232430-92-0)

2-Amino-3-bromo-4-methoxypyridine (CAS No. 1232430-92-0) is a heterocyclic aromatic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring containing one nitrogen atom. The substituents on the pyridine ring include an amino group (-NH₂) at position 2, a bromine atom (Br) at position 3, and a methoxy group (-OCH₃) at position 4. These functional groups contribute to the compound's unique chemical properties and reactivity.

The synthesis of 2-amino-3-bromo-4-methoxypyridine involves multi-step organic reactions, often starting from pyridine derivatives or intermediates with suitable directing groups. The presence of the amino and methoxy groups directs incoming electrophiles to specific positions on the pyridine ring, making this compound highly versatile in various substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

One of the most notable applications of CAS No. 1232430-92-0 is in the development of pharmaceutical agents. The compound serves as an intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases. For instance, studies have shown that derivatives of 2-amino-3-bromo-4-methoxypyridine exhibit potent anti-inflammatory and anticancer activities due to their ability to inhibit key enzymes involved in these pathways.

In the field of agrochemistry, CAS No. 1232430-92-0 has been explored as a precursor for herbicides and fungicides. Its ability to undergo nucleophilic aromatic substitution reactions makes it an ideal candidate for designing compounds with enhanced bioactivity and selectivity against agricultural pests and pathogens.

Recent research has also highlighted the potential of CAS No. 1232430-92-0 in materials science, particularly in the development of advanced materials for electronic applications. The compound's electron-withdrawing groups (bromine and methoxy) can modulate the electronic properties of conjugated systems, making it suitable for use in organic semiconductors and optoelectronic devices.

The growing interest in CAS No. 1232430-92-0 is driven by its unique combination of chemical reactivity and structural versatility. As researchers continue to explore its potential applications, new breakthroughs are expected in areas such as drug discovery, agricultural chemistry, and materials science.